Cas no 13896-83-8 (Cyclopentanone,2-(2-quinolinylthio)-)

• Product Name: Cyclopentanone,2-(2-quinolinylthio)-
• CAS No: 13896-83-8
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 226532
• PubChem ID: 264058
• Update Time: 2025-04-19

Cyclopentanone,2-(2-quinolinylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2-(2-quinolinylthio)-
• 2-(2-oxocyclohexyl)-6-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)-3(2H)-pyridazinone
• 2-(2-Oxo-cyclopentylmercapto)-chinolin
• 2-quinolin-2-ylsulfanyl-cyclopentanone
• 3(2H)-PYRIDAZINONE, 2-(2-OXOCYCLOHEXYL)-6-(2-PHENYLPYRAZOLO[1,5-A]PYRIDIN-3-YL)-
• 3-(2-phenylpyrazolo[1,5-a]pyridin-3-yl)-(6H)-pyridazin-6-one-1-cyclohex
• 3-[2-(2-oxocyclohexyl)-3-oxo-2,3-dihydropyridazin-6-yl]-2-phenylpyrazolo[1,5-a]pyridine
• AG-E-20373
• CTK4D3802
• SureCN7654955
• NSC-98875
• NSC98875
• 2-(Quinolin-2-ylthio)cyclopentanone
• 13896-83-8

• Inchi： 1S/C14H13NOS/c16-12-6-3-7-13(12)17-14-9-8-10-4-1-2-5-11(10)15-14/h1-2,4-5,8-9,13H,3,6-7H2
• InChI Key： PEUZUBQRDPWQMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2N=1)C1C(CCC1)=O

Computed Properties

• Exact Mass: 243.07200
• Monoisotopic Mass: 243.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.665
• PSA: 55.26000
• LogP: 3.44850